Cas no 2248310-38-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate
• CAS No: 2248310-38-3
• MF: C₂₇H₂₃NO₆
• MW: 457.474627733231
• CID: 6255806
• PubChem ID: 165725138
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248310-38-3
• EN300-6521859
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate

• Inchi： 1S/C27H23NO6/c29-24-22-8-4-5-9-23(22)25(30)28(24)34-26(31)27(14-16-32-17-15-27)20-10-12-21(13-11-20)33-18-19-6-2-1-3-7-19/h1-13H,14-18H2
• InChI Key： XSGCRIAMIXSHQZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)(C2C=CC(=CC=2)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 457.15253745g/mol
• Monoisotopic Mass: 457.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate (CAS No. 2248310-38-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate, identified by its CAS number 2248310-38-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a fused oxane and isoindole core, which are known for their diverse biological activities and potential therapeutic applications.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate incorporates several pharmacophoric elements that make it an intriguing candidate for further investigation. The presence of a dioxo group (a cyclic ether with two oxygen atoms) and a benzyloxy substituent on a phenyl ring suggests possible interactions with biological targets such as enzymes and receptors. These structural features are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. The isoindole core, a derivative of benzopyrole, is particularly noteworthy due to its role in several bioactive natural products and synthetic molecules. The oxane ring further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological systems.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate is its potential as a scaffold for drug discovery. Researchers have been exploring derivatives of this compound to identify new pharmacological activities. For instance, modifications to the benzyloxy group or the dioxo moiety have been shown to modulate the biological effects of related compounds. These studies highlight the importance of fine-tuning molecular structure to achieve desired pharmacological outcomes.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate presents both challenges and opportunities for chemists. The intricate connectivity between the isoindole and oxane rings requires precise synthetic strategies to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such complex molecules with greater efficiency. These advancements are crucial for enabling the exploration of novel derivatives and their biological properties.

Recent studies have begun to unravel the potential therapeutic applications of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(benzyloxy)phenyl]oxane-4-carboxylate. For example, researchers have investigated its interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. The dioxo group may participate in hydrogen bonding or electrostatic interactions with target residues, while the benzyloxy substituent could influence solubility and metabolic stability. Such insights are critical for designing molecules with improved pharmacokinetic profiles.

The pharmaceutical industry has long relied on heterocyclic compounds due to their versatility and efficacy. The isoindole scaffold has been particularly successful in developing drugs that modulate neurological disorders, cardiovascular diseases, and infectious diseases. By incorporating structural motifs such as the dioxo group and benzyloxy moiety, chemists can create molecules with tailored biological activities. This approach underscores the importance of understanding structural-biological relationships in drug design.

As research continues to progress, new methodologies for analyzing the biological activity of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-[4-(benzyloxy)phenyl]oxane -carboxylate (CAS No. 2248310 -38 -3) will emerge. High-throughput screening technologies combined with computational modeling will enable researchers to rapidly assess potential drug candidates. These tools will be instrumental in identifying lead compounds that can be optimized further through structure-based drug design.

The development of novel therapeutic agents remains a cornerstone of modern medicine, and compounds like 1 ,3 - dioxo - 2 ,3 - dihydro - 1 H - iso indol - 2 - yl 4 - [ 4 - ( ben z y lo x y ) phen y l ] o x an e - 4 - car box y l ate represent promising avenues for exploration . By leveraging advances in synthetic chemistry and molecular biology , scientists are poised to discover new treatments that address unmet medical needs . The continued investigation of this compound and its derivatives will contribute significantly to our understanding of disease mechanisms and therapeutic strategies.